Cas no 88683-95-8 (1,4-Benzodioxin, 2,3-dihydromethyl-)

1,4-Benzodioxin, 2,3-dihydromethyl- structure
88683-95-8 structure
Product Name:1,4-Benzodioxin, 2,3-dihydromethyl-
CAS No:88683-95-8
MF:C9H10O2
MW:150.174502849579
CID:624704
PubChem ID:17992654
Update Time:2025-04-19

1,4-Benzodioxin, 2,3-dihydromethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin, 2,3-dihydromethyl-
    • 3-methyl-2,3-dihydro-1,4-benzodioxine
    • SCHEMBL266615
    • SCHEMBL14543303
    • 2-Methyl-2,3-dihydro-1,4-benzodioxine
    • methyl-1,4-benzodioxan
    • DTXSID70592008
    • methylbenzodioxan
    • MJCYUVOCINOVJH-UHFFFAOYSA-N
    • 88683-95-8
    • Inchi: 1S/C9H10O2/c1-7-6-10-8-4-2-3-5-9(8)11-7/h2-5,7H,6H2,1H3
    • InChI Key: MJCYUVOCINOVJH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1C

Computed Properties

  • Exact Mass: 150.068079557g/mol
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5Ų
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